Cas no 1267791-93-4 (5-(methoxymethyl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(methoxymethyl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1267791-93-4
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 6534035
• PubChem ID: 82208533
• Update Time: 2024-01-13

5-(methoxymethyl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592670
• 1267791-93-4

• Inchi： 1S/C9H15N3O3/c1-6(2)4-12-7(5-15-3)8(9(13)14)10-11-12/h6H,4-5H2,1-3H3,(H,13,14)
• InChI Key： SOAJWRLCVXKYNF-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(C(=O)O)N=NN1CC(C)C

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles